N-benzyl-N-ethyl-2-methylpentanamide

• IUPAC Name: N-benzyl-N-ethyl-2-methylpentanamide
• InChI: InChI=1S/C15H23NO/c1-4-9-13(3)15(17)16(5-2)12-14-10-7-6-8-11-14/h6-8,10-11,13H,4-5,9,12H2,1-3H3
• InChI Key: VOOOQZLIMXBFLI-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C)C(=O)N(CC)CC1=CC=CC=C1
• Molecular Formula: C15H23NO
• Molecular Weight: 233.35 g/mol

Description

N-benzyl-N-ethyl-2-methylpentanamide, also known as N-ethylbenzylpentanamide (NEB), is a synthetic compound that belongs to the class of amide compounds. It is a colorless to pale yellow liquid with a mild odor. NEB has been widely used in scientific research due to its unique chemical properties and potential physiological effects.

Mechanism of Action

The exact mechanism of action of NEB is not fully understood. However, it is believed to act on the GABAergic system, which is involved in the regulation of anxiety and pain. NEB has been shown to enhance the activity of GABA receptors, leading to increased inhibition of neuronal activity and reduced anxiety and pain.
Biochemical and Physiological Effects:
NEB has been shown to have a range of biochemical and physiological effects. It has been found to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and increase the levels of anti-inflammatory cytokines, such as IL-10. NEB has also been shown to reduce the expression of COX-2, an enzyme involved in the production of inflammatory prostaglandins.

Advantages and Limitations for Lab Experiments

NEB has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, and it has a low toxicity profile. However, NEB also has some limitations. It is not very soluble in water, which can make it difficult to administer in certain experiments. Additionally, its effects can be highly dependent on the dose and administration route, which can make it challenging to interpret the results of experiments.

Future Directions

There are several potential future directions for research on NEB. One area of interest is the development of new drugs based on NEB's chemical structure and physiological effects. Another area of interest is the investigation of NEB's effects on different disease models, such as chronic pain and anxiety disorders. Additionally, further research is needed to fully understand the mechanism of action of NEB and its potential side effects.

Synthesis Methods

NEB can be synthesized through the reaction between benzylamine and 2-methylpentanoyl chloride in the presence of a base catalyst. The reaction produces NEB as the main product, which can be further purified through distillation or chromatography.

Scientific Research Applications

NEB has been extensively studied in various scientific fields, including pharmacology, toxicology, and neurology. It has been shown to possess analgesic, anxiolytic, and anti-inflammatory properties, making it a potential candidate for the development of new drugs.